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This section provides a side-by-side comparison of the key aspects of the interaction between

p53 and the proteins TDP-43 and TIRR.
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Feature
TDP-43 Interaction with
p53

TIRR Interaction with p53

Nature of Interaction

Indirect, through induction of

cellular stress. Overexpression

of TDP-43 leads to increased

p53 levels and activation of

p53-dependent apoptosis.[1][2]

[3]

Direct, inhibitory interaction.

TIRR inhibits the formation of

the 53BP1-p53 complex,

thereby negatively regulating

p53's transcriptional activity.[4]

[5][6][7]

Functional Consequence

Promotes p53-mediated cell

death of neural progenitors

and immature neurons.[1][2][3]

Inhibits p53-mediated gene

transactivation and

subsequent cell-fate programs

like senescence and

apoptosis.[5][6][8]

Key Interacting Domain

The exact interacting domains

are not fully elucidated, but the

interaction is linked to TDP-

43's role in RNA processing

and stress granule formation.

[9][10][11]

TIRR interacts with the Tudor

domain of 53BP1, preventing

its interaction with a

dimethylated form of p53

(K382me2).[5][6][7]

Validation Assays

Co-immunoprecipitation,

Luciferase Reporter Assays,

Real-time PCR.[3][12]

Proximity Ligation Assay

(PLA), Co-

immunoprecipitation, qRT-

PCR.[5]

Pathological Relevance

Implicated in

neurodegenerative diseases

such as ALS and FTLD, where

TDP-43 accumulation is

associated with neuronal

death.[1][2][13]

Overexpression is observed in

some cancers, suggesting a

mechanism for suppressing

p53's tumor-suppressive

function.[4][6]
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Co-Immunoprecipitation (Co-IP) to Validate TDP-43 and
p53 Interaction
This protocol describes the general steps for determining if TDP-43 and p53 are part of the

same protein complex within a cell.

Objective: To demonstrate an in-vivo association between TDP-43 and p53.

Materials:

Cell lines co-transfected with tagged TDP-43 and p53 constructs

Lysis buffer (e.g., RIPA buffer) with protease inhibitors

Antibody against the tag on the "bait" protein (e.g., anti-Flag for Flag-TDP-43)

Protein A/G magnetic beads

Wash buffer (e.g., PBS with 0.1% Tween-20)

Elution buffer (e.g., SDS-PAGE sample buffer)

Antibodies for Western blotting (anti-p53 and anti-TDP-43)

Procedure:

Cell Lysis: Harvest co-transfected cells and lyse them in ice-cold lysis buffer.

Immunoprecipitation:

Pre-clear the cell lysate by incubating with protein A/G beads.

Incubate the pre-cleared lysate with the primary antibody against the bait protein overnight

at 4°C.

Add protein A/G beads to the lysate-antibody mixture and incubate for 2-4 hours at 4°C to

capture the antibody-protein complexes.
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Washing: Pellet the beads and wash them several times with wash buffer to remove non-

specific binding proteins.

Elution: Elute the bound proteins from the beads by adding elution buffer and heating.

Western Blot Analysis:

Separate the eluted proteins by SDS-PAGE.

Transfer the proteins to a PVDF membrane.

Probe the membrane with primary antibodies against both p53 and the tagged TDP-43 to

detect their presence in the immunoprecipitated complex.

Proximity Ligation Assay (PLA) to Validate TIRR and
53BP1-p53 Complex Inhibition
This protocol is used to visualize and quantify protein-protein interactions in situ.

Objective: To demonstrate that TIRR inhibits the interaction between 53BP1 and p53 in the cell

nucleus.

Materials:

Cells of interest cultured on coverslips

Primary antibodies against TIRR, 53BP1, and p53 raised in different species

PLA probes (secondary antibodies with attached oligonucleotides)

Ligation solution and ligase

Amplification solution and polymerase

Fluorescence microscopy equipment

Procedure:
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Cell Preparation: Fix and permeabilize the cells on coverslips.

Antibody Incubation: Incubate the cells with primary antibodies against the two proteins of

interest (e.g., 53BP1 and p53).

PLA Probe Incubation: Add the PLA probes, which will bind to the primary antibodies.

Ligation: If the proteins are in close proximity (<40 nm), the oligonucleotides on the PLA

probes can be ligated to form a circular DNA molecule.

Amplification: A rolling-circle amplification is performed using the ligated circle as a template,

generating a long DNA product.

Detection: Fluorescently labeled oligonucleotides are hybridized to the amplified DNA, and

the resulting fluorescent spots are visualized and quantified using a fluorescence

microscope. A reduced number of spots in the presence of TIRR would indicate inhibition of

the 53BP1-p53 interaction.
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Caption: Signaling pathways of TDP-43 and TIRR interaction with p53.
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Caption: Experimental workflows for Co-IP and PLA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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